Cas no 2248348-93-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate
• CAS No: 2248348-93-6
• MF: C₁₅H₁₃N₃O₅S
• MW: 347.345822095871
• CID: 5914169
• PubChem ID: 165975480
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517204
• 2248348-93-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate

• Inchi： 1S/C15H13N3O5S/c19-11-5-7-16-15(24)17(11)8-6-12(20)23-18-13(21)9-3-1-2-4-10(9)14(18)22/h1-4H,5-8H2,(H,16,24)
• InChI Key： DPWGEXMXBMEWLD-UHFFFAOYSA-N
• SMILES： S=C1NCCC(N1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 347.05759170g/mol
• Monoisotopic Mass: 347.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 128Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate

Compound CAS No. 2248348-93-6: A Comprehensive Overview

The compound with CAS No. 2248348-93-6, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(6-oxo-2-sulfanylidene-1,3-diazinan-1-yl)propanoate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by its complex structure and unique functional groups. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol and its derivatives has been a focal point of recent studies due to their potential as building blocks in drug discovery. The isoindole moiety is known for its versatility in forming stable complexes with metal ions, making it a valuable component in coordination chemistry. Additionally, the presence of the sulfanylidene group introduces unique electronic properties that enhance the compound's reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. Researchers have reported that 1,3-dioxo derivatives can be employed in the development of high-performance polymers and organic semiconductors. These materials exhibit exceptional thermal stability and electrical conductivity, making them ideal for use in electronic devices such as flexible displays and solar cells.

Recent studies have also highlighted the potential of this compound in biotechnology. The propanoate group within its structure has been shown to facilitate interactions with biological molecules, opening avenues for its use in drug delivery systems. By modifying the side chains attached to the isoindole core, scientists have demonstrated the ability to create molecules with enhanced bioavailability and targeting capabilities.

In terms of synthesis, the preparation of 1,3-dioxo derivatives has been optimized through green chemistry approaches. These methods not only reduce environmental impact but also improve yield and purity. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing energy consumption.

Looking ahead, the exploration of sulfanylidene-containing compounds is expected to yield further breakthroughs in catalysis. The sulfur-based functional group has been identified as a key component in homogeneous catalysts for organic transformations. This could lead to more efficient processes for producing fine chemicals and pharmaceutical intermediates.

In conclusion, the compound with CAS No. 2248348-93-6 represents a significant advancement in modern chemistry. Its unique structure and versatile functional groups make it a valuable tool across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in materials science, biotechnology, and catalysis.